Cas no 866930-93-0 (2-(4-bromo-2-methylphenyl)ethan-1-ol)

2-(4-Bromo-2-methylphenyl)ethan-1-ol is a brominated aromatic alcohol with a molecular formula of C9H11BrO. This compound features a hydroxymethyl group attached to a 4-bromo-2-methylphenyl ring, making it a versatile intermediate in organic synthesis. Its key advantages include high purity and stability, ensuring reliable performance in reactions such as etherification, esterification, or further functionalization. The presence of both bromine and hydroxyl groups offers selective reactivity for cross-coupling reactions or derivatization, making it valuable in pharmaceutical and agrochemical research. Its well-defined structure and consistent quality make it suitable for applications requiring precise molecular modifications. Proper handling under inert conditions is recommended to maintain integrity.

2-(4-bromo-2-methylphenyl)ethan-1-ol structure

866930-93-0 structure

Product Name:2-(4-bromo-2-methylphenyl)ethan-1-ol

CAS No:866930-93-0

MF:C₉H₁₁BrO

MW:215.087042093277

CID:4262249

PubChem ID:57842852

Update Time:2025-06-27

2-(4-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzeneethanol, 4-bromo-2-methyl-
- 2-(4-bromo-2-methylphenyl)ethan-1-ol
- RJB93093
- 2-(4-bromo-2-methylphenyl)ethanol
- EN300-1915329
- 866930-93-0
- SPUJMAZDWJOCFS-UHFFFAOYSA-N
- SCHEMBL5820
- Inchi： 1S/C9H11BrO/c1-7-6-9(10)3-2-8(7)4-5-11/h2-3,6,11H,4-5H2,1H3
- InChI Key： SPUJMAZDWJOCFS-UHFFFAOYSA-N
- SMILES： C1(CCO)=CC=C(Br)C=C1C

Computed Properties

Exact Mass: 213.99933Da
Monoisotopic Mass: 213.99933Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 20.2Å²

2-(4-bromo-2-methylphenyl)ethan-1-ol Pricemore >>

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